Cas no 100187-10-8 (ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate)

• Product Name: ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate
• CAS No: 100187-10-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD11973618
• CID: 62125
• PubChem ID: 7730544
• Update Time: 2025-07-21

ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-methyl-4H-1,2,4-triazol-3-yl)acetate
• 5-Methyl-1H-1,2,4-triazole-3-acetic acid ethyl ester
• 3-methyl-1H-1,2,4-Triazole-5-acetic acid ethyl ester
• ethyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetate
• 1H-1,2,4-Triazole-5-aceticacid,3-methyl-,ethyl ester
• Ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate
• F3267-0045
• ethyl 2-(5-methyl-4H-1,2,4-triazol-3yl)acetate
• 1H-1,2,4-Triazole-3-acetic acid, 5-Methyl-, ethyl ester
• SS-3566
• ethyl (3-methyl-1 h -1,2,4-triazol-5-yl)acetate
• 100187-10-8
• Z1201624435
• VAONPPCFYKJZBF-UHFFFAOYSA-N
• EN300-238017
• DTXSID10428897
• FT-0686332
• Ehyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetate
• MFCD11973618
• AKOS002286700
• 1H-1,2,4-Triazole-5-acetic acid, 3-methyl-, ethyl ester
• AKOS015991593
• ALBB-032717
• AS-871/43476258
• STL433252
• DB-020866
• G28440
• Ethyl2-(5-methyl-4H-1,2,4-triazol-3-yl)acetate
• ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate

• MDL： MFCD11973618
• Inchi： 1S/C7H11N3O2/c1-3-12-7(11)4-6-8-5(2)9-10-6/h3-4H2,1-2H3,(H,8,9,10)
• InChI Key： VAONPPCFYKJZBF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=NNC(C)=N1)=O

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.210
• Boiling Point: 338.508°C at 760 mmHg
• Flash Point: 158.524°C
• Refractive Index: 1.517
• PSA: 67.87000
• LogP: 0.21870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate

Research Brief on Ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate (CAS: 100187-10-8) in Chemical Biology and Pharmaceutical Applications

Ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate (CAS: 100187-10-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its 1,2,4-triazole core and ester functionality, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. The unique structural features of this compound enable diverse chemical modifications, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate in the synthesis of novel triazole-based inhibitors targeting bacterial enzymes. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against Escherichia coli and Staphylococcus aureus, with minimal cytotoxicity to human cells. The researchers employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the triazole ring forms critical hydrogen bonds with the active site residues of the target enzymes. These findings highlight the potential of this compound as a starting point for developing new antibiotics to address the growing issue of antimicrobial resistance.

Another recent application of ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate was reported in the field of oncology. A 2024 preprint on bioRxiv described its use in the synthesis of small-molecule modulators of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives, resulting in molecules with enhanced selectivity and potency against cancer cell lines. Notably, one derivative showed promising in vivo efficacy in a xenograft mouse model of breast cancer, reducing tumor growth by over 50% compared to controls. This research underscores the compound's potential as a scaffold for anticancer drug development.

Beyond its pharmacological applications, ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate has also been explored in chemical biology for probe development. A 2023 paper in ACS Chemical Biology detailed its incorporation into activity-based probes for studying cysteine proteases. The triazole moiety was functionalized with a reactive electrophile, enabling covalent labeling of active proteases in complex biological samples. This approach provided insights into protease activity in disease states, offering a tool for both basic research and diagnostic applications. The versatility of this compound in probe design further emphasizes its utility in advancing chemical biology research.

In conclusion, ethyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate (CAS: 100187-10-8) represents a multifaceted compound with broad applications in drug discovery and chemical biology. Recent studies have demonstrated its efficacy as an antimicrobial and anticancer scaffold, as well as its utility in developing chemical probes. Future research directions may include expanding its structural diversity through novel synthetic routes and exploring its potential in other therapeutic areas, such as neurodegenerative diseases or metabolic disorders. As the field continues to evolve, this compound is poised to remain a valuable asset in the toolkit of medicinal chemists and chemical biologists.